Cas no 895929-38-1 (1-(2-fluorobenzyl)-1H-pyrazol-3-amine)

1-(2-fluorobenzyl)-1H-pyrazol-3-amine structure
895929-38-1 structure
Product Name:1-(2-fluorobenzyl)-1H-pyrazol-3-amine
CAS No:895929-38-1
MF:C10H10FN3
MW:191.204905033112
MDL:MFCD02254004
CID:1073724
PubChem ID:3424808
Update Time:2025-04-20

1-(2-fluorobenzyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Fluoro-benzyl)-1H-pyrazol-3-ylamine
    • SMR000291392
    • SCHEMBL3440030
    • HMS2713K04
    • 1-[(2-Fluorophenyl)methyl]-1H-pyrazol-3-amine
    • DTXSID70392363
    • MFCD02254004
    • AKOS000303149
    • MLS000719124
    • EN300-227872
    • 1-(2-fluorobenzyl)-1H-pyrazol-3-amine
    • CHEMBL1582083
    • 1-[(2-fluorophenyl)methyl]pyrazol-3-amine
    • Oprea1_427466
    • 895929-38-1
    • DB-088390
    • BBL039485
    • STK348780
    • 1-(2-fluorobenzyl)-1H-pyrazol-3-ylamine
    • AK-968/41170405
    • MDL: MFCD02254004
    • Inchi: 1S/C10H10FN3/c11-9-4-2-1-3-8(9)7-14-6-5-10(12)13-14/h1-6H,7H2,(H2,12,13)
    • InChI Key: WJLNDRKSXLMBKK-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1CN1C=CC(N)=N1

Computed Properties

  • Exact Mass: 191.08587549g/mol
  • Monoisotopic Mass: 191.08587549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 368.6±27.0 °C at 760 mmHg

1-(2-fluorobenzyl)-1H-pyrazol-3-amine Security Information

1-(2-fluorobenzyl)-1H-pyrazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Apollo Scientific
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abcr
AB422869-1 g
1-[(2-Fluorophenyl)methyl]-1H-pyrazol-3-amine; 95%
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abcr
AB422869-5 g
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abcr
AB422869-10 g
1-[(2-Fluorophenyl)methyl]-1H-pyrazol-3-amine; 95%
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